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Abstract
Methoxyallene (CH₃OCH=C=CH₂), a key member of the alkoxyallene family, has emerged as

a versatile C3 building block in modern organic synthesis. Its unique electronic properties and

reactivity have enabled the construction of complex acyclic, carbocyclic, and heterocyclic

scaffolds, finding application in the synthesis of natural products and pharmaceutically relevant

molecules. This technical guide provides an in-depth exploration of the discovery and historical

development of methoxyallene, detailing its synthesis, physical and spectroscopic properties,

and seminal experimental protocols.

Discovery and Historical Context
The journey to understanding and utilizing methoxyallene is rooted in the broader history of

allene chemistry. For many years, allenes were regarded as mere chemical curiosities,

considered too unstable and difficult to synthesize for practical application. A significant shift in

this perception began in the 1950s, with chemists starting to unravel the unique reactivity and

synthetic potential of these cumulated dienes.

The pioneering work on alkoxyallenes, the class of compounds to which methoxyallene
belongs, was conducted by the Dutch chemist J.F. Arens and his research group. Their

investigations into alkoxyacetylenes in the late 1940s laid the foundation for the synthesis of

these valuable reagents. The standard and most common method for the preparation of
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methoxyallene is the base-catalyzed isomerization of its alkyne isomer, 3-methoxypropyne.

This rearrangement is a facile and efficient way to access the allenic structure.

The generation and subsequent reactions of lithiated alkoxyallenes, a critical development that

unlocked much of their synthetic utility, were reported shortly after the establishment of reliable

synthetic routes to the parent alkoxyallenes. This advancement transformed methoxyallene
and its derivatives from interesting structures into powerful nucleophilic synthons.

Physicochemical Properties
Methoxyallene is a colorless, flammable liquid with a distinct ethereal odor. Below is a

summary of its key physical and chemical properties.

Property Value Reference

Molecular Formula C₄H₆O [1]

Molecular Weight 70.09 g/mol [1]

CAS Number 13169-00-1 [1]

Density 0.832 g/mL at 25 °C

Boiling Point Not readily available

Refractive Index (n20/D) 1.429

Flash Point -28.9 °C (-20.0 °F)

Storage Temperature 2-8°C

Spectroscopic Data
The structural characterization of methoxyallene is accomplished through standard

spectroscopic techniques. While a publicly available, complete set of experimentally verified

spectra is not readily found, the expected spectral features can be reliably predicted based on

its structure and data from analogous compounds.

Nuclear Magnetic Resonance (NMR) Spectroscopy
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¹H NMR: The proton NMR spectrum of methoxyallene is expected to show three distinct

signals:

A singlet for the methoxy group protons (-OCH₃).

A signal for the terminal allenic protons (=C=CH₂).

A signal for the allenic proton adjacent to the methoxy group (=CH-O-).

¹³C NMR: The carbon NMR spectrum will display four signals corresponding to the four carbon

atoms in the molecule:

A signal for the methoxy carbon (-OCH₃).

Signals for the three allenic carbons (C=C=C), with the central carbon appearing at a

characteristic downfield shift.

Nucleus
Predicted Chemical Shift
(ppm)

Multiplicity

¹H ~3.5 singlet

~4.8 doublet

~6.5 triplet

¹³C ~58 quartet

~85 triplet

~120 doublet

~205 singlet

Note: These are predicted values and may vary depending on the solvent and experimental

conditions.

Infrared (IR) Spectroscopy
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The IR spectrum of methoxyallene is characterized by a strong, sharp absorption band in the

region of 1950-1970 cm⁻¹, which is indicative of the asymmetric stretching vibration of the

C=C=C allenic backbone. Other key absorptions include C-H stretching and bending vibrations

and the C-O stretching of the ether linkage.

Functional Group Characteristic Absorption (cm⁻¹)

C=C=C stretch 1950-1970 (strong, sharp)

=C-H stretch 3000-3100

C-H stretch (sp³) 2850-3000

C-O stretch 1000-1300

Experimental Protocols
Synthesis of Methoxyallene via Isomerization of 3-
Methoxypropyne
The most common laboratory synthesis of methoxyallene involves the base-catalyzed

isomerization of commercially available 3-methoxypropyne.[2]

Reaction Scheme:
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Isomerization of 3-Methoxypropyne

HC≡CCH₂OCH₃ H₂C=C=CHOCH₃
 

Base (e.g., K-t-BuO)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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